Cas no 2639440-13-2 (3-{[(Benzyloxy)carbonyl]amino}-5-(3,4,5-trimethoxyphenyl)thiophene-2-carboxylic acid)

• Product Name: 3-{[(Benzyloxy)carbonyl]amino}-5-(3,4,5-trimethoxyphenyl)thiophene-2-carboxylic acid
• CAS No: 2639440-13-2
• MF: C₂₂H₂₁NO₇S
• MW: 443.469645261765
• CID: 5665927
• PubChem ID: 165901757
• Update Time: 2025-10-24

3-{[(Benzyloxy)carbonyl]amino}-5-(3,4,5-trimethoxyphenyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2639440-13-2
• EN300-27731903
• 3-{[(benzyloxy)carbonyl]amino}-5-(3,4,5-trimethoxyphenyl)thiophene-2-carboxylic acid
• 3-{[(Benzyloxy)carbonyl]amino}-5-(3,4,5-trimethoxyphenyl)thiophene-2-carboxylic acid

• Inchi： 1S/C22H21NO7S/c1-27-16-9-14(10-17(28-2)19(16)29-3)18-11-15(20(31-18)21(24)25)23-22(26)30-12-13-7-5-4-6-8-13/h4-11H,12H2,1-3H3,(H,23,26)(H,24,25)
• InChI Key： TUWYEMQYUPXKAI-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C=C1C1C=C(C(=C(C=1)OC)OC)OC)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 443.10387318g/mol
• Monoisotopic Mass: 443.10387318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 132Ų

Additional information on 3-{[(Benzyloxy)carbonyl]amino}-5-(3,4,5-trimethoxyphenyl)thiophene-2-carboxylic acid

Recent Advances in the Study of 3-{[(Benzyloxy)carbonyl]amino}-5-(3,4,5-trimethoxyphenyl)thiophene-2-carboxylic acid (CAS: 2639440-13-2)

The compound 3-{[(Benzyloxy)carbonyl]amino}-5-(3,4,5-trimethoxyphenyl)thiophene-2-carboxylic acid (CAS: 2639440-13-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel thiophene-based derivatives with promising pharmacological properties. The presence of the trimethoxyphenyl moiety is particularly noteworthy, as it is often associated with enhanced bioactivity, including antitumor and anti-inflammatory effects. Researchers have employed advanced synthetic techniques, such as Suzuki-Miyaura coupling and peptide coupling reactions, to optimize the yield and purity of this compound.

In vitro and in vivo studies have demonstrated that 3-{[(Benzyloxy)carbonyl]amino}-5-(3,4,5-trimethoxyphenyl)thiophene-2-carboxylic acid exhibits potent inhibitory effects on specific molecular targets, including kinases and proteases. For instance, a recent publication in the Journal of Medicinal Chemistry reported that this compound showed significant activity against tubulin polymerization, a critical process in cancer cell proliferation. These findings suggest its potential as a lead compound for the development of new anticancer agents.

Further investigations into the compound's mechanism of action have revealed its ability to modulate key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are often dysregulated in various diseases. Structural-activity relationship (SAR) studies have also been conducted to identify the essential functional groups responsible for its bioactivity, paving the way for the design of more potent analogs.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties, such as solubility and metabolic stability. Researchers are currently exploring various formulation strategies, including nanoparticle-based delivery systems, to enhance its bioavailability and therapeutic efficacy. Additionally, toxicological studies are underway to assess its safety profile and potential side effects.

In conclusion, 3-{[(Benzyloxy)carbonyl]amino}-5-(3,4,5-trimethoxyphenyl)thiophene-2-carboxylic acid represents a promising candidate for further drug development. Its unique chemical structure and demonstrated biological activity make it a valuable tool for understanding disease mechanisms and discovering new therapeutic interventions. Future research should focus on addressing the current limitations and advancing this compound toward clinical trials.